molecular formula C16H14N2 B8493664 2-(diphenylmethyl)-1H-imidazole

2-(diphenylmethyl)-1H-imidazole

Cat. No.: B8493664
M. Wt: 234.29 g/mol
InChI Key: BLJQGZXRECZHOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(diphenylmethyl)-1H-imidazole is a useful research compound. Its molecular formula is C16H14N2 and its molecular weight is 234.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H14N2

Molecular Weight

234.29 g/mol

IUPAC Name

2-benzhydryl-1H-imidazole

InChI

InChI=1S/C16H14N2/c1-3-7-13(8-4-1)15(16-17-11-12-18-16)14-9-5-2-6-10-14/h1-12,15H,(H,17,18)

InChI Key

BLJQGZXRECZHOS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC=CC=C2)C3=NC=CN3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A slurry of (1-benzyl-1H-imidazol-2-yl)(diphenyl)methyl acetate (1-3, 13.1 g, 34.0 mmol, 1 equiv) and 10% palladium on carbon (6.03 g, 56.4 mmol, 1.66 equiv) in ethanol (250 mL) was stirred under hydrogen (balloon) for 24 h. The reaction mixture was filtered through a pad of celite and washed thoroughly with ethyl acetate. The combined filtrate was concentrated to dryness, and the residue was suspended in saturated aqueous sodium bicarbonate solution. The product was filtered, washed with water (2×100 mL) followed by a 1:1 mixture of ethyl ether and hexanes (2×50 mL) and air dried to yield 2-(diphenylmethyl)-1H-imidazole (1-4) as a white solid. 1H NMR (300 MHz, DMSO) δ 11.8 (br s, 1H), 7.29 (d, 6H, J=4.3 Hz), 7.21 (m, 4H), 7.03 (br s, 1H), 6.85 (br s, 1H), 5.51 (s, 2H), 1.84 (s, 3H). LRMS m/z (M+H) 235.0 found, 335.1 required.
Name
(1-benzyl-1H-imidazol-2-yl)(diphenyl)methyl acetate
Quantity
13.1 g
Type
reactant
Reaction Step One
Quantity
6.03 g
Type
catalyst
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One

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